N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C23H22N2O5S2/c1-4-29-19-10-6-7-15-12-20(30-21(15)19)18-13-31-23(24-18)25-22(26)16-8-5-9-17(11-16)32(27,28)14(2)3/h5-14H,4H2,1-3H3,(H,24,25,26)
• InChI Key: KFQRDVCYZMYGKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC(=CC=C4)S(=O)(=O)C(C)C
• Molecular Formula: C23H22N2O5S2
• Molecular Weight: 470.6 g/mol

Description

N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide, also known as EBTB, is a synthetic compound that has been the focus of numerous scientific studies due to its potential therapeutic applications. EBTB belongs to the class of small molecules that target protein-protein interactions, which are important for regulating various cellular processes.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

• Anti-Inflammatory and Analgesic Agents : A study by Abu‐Hashem et al. (2020) reported the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic activities. These compounds include various derivatives with potential as COX inhibitors, highlighting the importance of benzofuran derivatives in medicinal chemistry Abu‐Hashem et al., 2020.

• Antifungal Agents : Narayana et al. (2004) synthesized new thiazole derivatives as potential antifungal agents. Their work emphasizes the significance of thiazole and benzofuran moieties in developing antimicrobial compounds Narayana et al., 2004.

• Anticancer Evaluation : Ravinaik et al. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides with significant anticancer activity against various cancer cell lines, demonstrating the potential of benzamide derivatives in cancer therapy Ravinaik et al., 2021.

Chemical Synthesis and Material Science

• Synthesis of Heterocycles : Basheer and Rappoport (2006) explored the synthesis of substituted 1,3-oxazolidines, thiazolidines, and other heterocycles, showcasing the versatility of chloroalkyl isocyanates and isothiocyanates in synthesizing complex structures, which could be relevant to the synthesis of compounds like N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide Basheer & Rappoport, 2006.